5-chloro-3,4-dihydro-2H-1-benzopyran-3-amine hydrochloride

• IUPAC Name: 5-chloro-3,4-dihydro-2H-chromen-3-amine;hydrochloride
• InChI: InChI=1S/C9H10ClNO.ClH/c10-8-2-1-3-9-7(8)4-6(11)5-12-9;/h1-3,6H,4-5,11H2;1H
• InChI Key: CDCZCYCKUAXDLZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(COC2=C1C(=CC=C2)Cl)N.Cl
• Molecular Formula: C9H11Cl2NO
• Molecular Weight: 220.09 g/mol

Description

“5-chloro-3,4-dihydro-2H-1-benzopyran-3-amine hydrochloride” is a chemical compound with the molecular formula C9H11Cl2NO. It is a derivative of benzopyran, a type of organic compound that is a fusion of benzene and pyran rings.

Molecular Structure Analysis

The molecular structure of “5-chloro-3,4-dihydro-2H-1-benzopyran-3-amine hydrochloride” is based on the benzopyran ring system. Benzopyran is a fused ring system that consists of a benzene ring fused to a pyran ring. The “5-chloro-3,4-dihydro-2H-1” part of the name indicates the presence of a chlorine atom at the 5th position and the dihydro designation indicates the addition of two hydrogen atoms, removing one double bond from the parent compound pyran.

Scientific Research Applications

Antioxidant Research

• Application : Researchers have investigated the antioxidant potential of this compound. .

Adjunctive Cancer Therapy

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Photochromic Behavior and Optical Data Storage

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Synthetic Chemistry and Medicinal Chemistry

• Medicinal Potential : Its structural features make it an interesting scaffold for designing new drug candidates. .

Future Directions

The future research directions for “5-chloro-3,4-dihydro-2H-1-benzopyran-3-amine hydrochloride” and other benzopyran derivatives could involve further exploration of their synthesis methods, chemical properties, and biological activities. Given the wide range of biological activities exhibited by benzopyran derivatives, they could be potential candidates for the development of new pharmaceutical drugs.